Cas no 108882-48-0 (1-bromo-2-[(2-bromophenyl)methyl]benzene)

1-bromo-2-[(2-bromophenyl)methyl]benzene structure
108882-48-0 structure
Product Name:1-bromo-2-[(2-bromophenyl)methyl]benzene
CAS No:108882-48-0
MF:C13H10Br2
MW:326.026502132416
CID:1190476
PubChem ID:12699971
Update Time:2025-04-20

1-bromo-2-[(2-bromophenyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-[(2-bromophenyl)methyl]benzene
    • SCHEMBL10595226
    • SCHEMBL8703610
    • MFCD32670063
    • DTXSID10507333
    • 1,1'-Methylenebis(2-bromobenzene)
    • 2,2 inverted exclamation mark -Dibromodiphenylmethane
    • SY264642
    • Bis(2-bromophenyl)methane
    • 61592-89-0
    • 108882-48-0
    • Inchi: 1S/C13H10Br2/c14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)15/h1-8H,9H2
    • InChI Key: HNRCLMRGWPGLIS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC1C=CC=CC=1Br

Computed Properties

  • Exact Mass: 325.91288g/mol
  • Monoisotopic Mass: 323.91493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų
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